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Compound of Interest

Compound Name: CH-0793076 TFA

Cat. No.: B8117054 Get Quote

This document provides critical safety and logistical guidance for the proper disposal of

Trifluoroacetic Acid (TFA), a compound frequently utilized by researchers, scientists, and drug

development professionals. Adherence to these procedures is essential to ensure laboratory

safety and environmental compliance. TFA is a strong corrosive acid, and all handling should

be performed with appropriate personal protective equipment (PPE) and within a certified

chemical fume hood.

Immediate Safety and Handling Precautions
Engineering Controls: Always handle Trifluoroacetic acid inside a properly functioning

chemical fume hood to minimize inhalation exposure.[1]

Personal Protective Equipment (PPE): Wear protective gloves (double gloving is

recommended), chemical safety goggles or a face shield, and a lab coat.[2][3] Change

gloves immediately if they become contaminated.[2]

Avoid Inhalation and Contact: Do not breathe vapors or mist.[3][4] Avoid contact with skin,

eyes, and clothing.[1][4]

Storage: Keep TFA containers tightly closed in a dry, cool, and well-ventilated area, separate

from incompatible materials such as bases, oxidizing agents, and metals.[1][2][5] Opened

containers must be carefully resealed and stored upright to prevent leakage.[1][4]
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For minor spills (less than 500 mL) that do not pose an immediate threat, follow these steps:

Evacuate and Alert: Alert personnel in the immediate area of the spill and evacuate if

necessary.[1]

Containment: If safe to do so, confine the spill to a small area using a spill kit or inert

absorbent material (e.g., sand, diatomite, or universal binders).[1][6]

Cleanup: Wear appropriate PPE. Absorb the spill with an inert material. Do not use

combustible materials like sawdust.

Waste Collection: Double bag the spill cleanup waste in clear plastic bags, label it as

hazardous waste, and arrange for collection by Environmental Health & Safety (EH&S) or a

licensed waste disposal contractor.[1]

Reporting: For larger spills or any spill that cannot be managed safely, evacuate the area,

close the door, and contact your institution's emergency response team immediately.[2]

Step-by-Step Disposal Procedure
Trifluoroacetic acid waste is considered hazardous and must not be disposed of down the

drain.[1]

Waste Segregation: Segregate TFA waste from all incompatible substances, particularly

bases, oxidizing agents, and reducing agents.[1][2]

Containerization: Collect TFA waste in a designated, properly sealed, and clearly labeled

hazardous waste container.[1] The container should be made of a compatible material (avoid

metal containers).[1]

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name, "Trifluoroacetic Acid."

Collection Request: Arrange for disposal through your institution's EH&S department or a

certified hazardous waste disposal company.[1][3][7] Complete any required waste collection

request forms.[1]
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Contaminated Materials: Any disposable items that come into contact with TFA, such as

pipette tips, gloves, and absorbent pads, must also be disposed of as hazardous waste.[2]

Chemical and Physical Properties
Property Value

Molecular Formula C₂HF₃O₂

Molecular Weight 114.02 g/mol

Appearance Clear, Colorless Liquid

Odor Pungent

Boiling Point 72 °C / 161.6 °F @ 760 mmHg[7]

Melting Point -15 °C / 5 °F[7]

Specific Gravity 1.535[7]

Solubility Miscible with water[7]

Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.amherst.edu/system/files/Trifluoroacetic%20Acid.pdf
https://azupcriversitestorage01.blob.core.windows.net/storage-account-container/resources/TrifluoroaceticAcidMaterialSafetyDataSheetMSDS.pdf
https://azupcriversitestorage01.blob.core.windows.net/storage-account-container/resources/TrifluoroaceticAcidMaterialSafetyDataSheetMSDS.pdf
https://azupcriversitestorage01.blob.core.windows.net/storage-account-container/resources/TrifluoroaceticAcidMaterialSafetyDataSheetMSDS.pdf
https://azupcriversitestorage01.blob.core.windows.net/storage-account-container/resources/TrifluoroaceticAcidMaterialSafetyDataSheetMSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8117054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling

Waste Collection

Labeling & Storage

Final Disposal

Handle TFA in
Chemical Fume Hood

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste TFA in
Designated Container

Generate Waste

Segregate from
Incompatible Materials

Include Contaminated
Disposables (e.g., tips)

DO NOT Pour
Down the Drain

Label Container:
'Hazardous Waste - TFA'

Store in a Cool, Dry,
Well-Ventilated Area

Arrange for Pickup by
EH&S or Licensed Contractor

Complete Waste
Collection Forms

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Trifluoroacetic Acid (TFA) waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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